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Chemical Identity and Natural Occurrence

Fungisterol (ergost-A7-en-33-ol) is a bioactive sterol produced by various fungal species [1] [2]. Its
structure is characterized by a Sa-ergostane skeleton with a double bond at the 7-8 position and a hydroxyl

group at the 3 position [1].

Core Chemical and Physical Properties

The table below summarizes the fundamental chemical and physical properties of Fungisterol:

Property Description / Value
IUPAC Name 5a-Ergost-7-en-3[3-ol [1]
Systematic (1R,3aR,5aS,7S,9aS,9bR,11aR)-1-[(2R,5S)-5,6-Dimethylheptan-2-yl]-9a,11a-

IUPAC Name dimethyl-2,3,3a,5,5a,6,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-
cyclopentala]phenanthren-7-ol [1]

Molecular C2sHas0 [1]
Formula
Molar Mass 400.691 g-mol~t [1]
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Property Description / Value
Chemical A steroid structure with a hydroxyl group at the 3[3 position and a double bond
Structure between carbons 7 and 8 [1].

Natural Distribution in Fungi

Fungisterol is widely distributed across various fungal taxa, particularly in spores, and its abundance varies

significantly between species.

Fungal Species | Group Reported Occurrence of Fungisterol

General Fungal Spores Common component of the 4-desmethyl sterol fraction; can be the
most abundant sterol in some species [3].

Lindering pennispora Detected in spores [3].

Spicaria elegans Detected in spores [3].
Penicillium claviforme Detected in spores [3].
Aspergillus niger Detected in spores [3].

Ustilago nuda Detected in spores [3].

Ustilago maydis Detected in teliospores [3].
_Puccinia graminis & P. Found in uredospores [3].
striiformis_

_Saccharomyces cerevisiae Produced along with episterol [2].

(mutant strains) _

Bioactivity and Experimental Data
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Recent research has identified promising insecticidal properties in fungisterol, positioning it as a potential

natural agent for pest control.

Insecticidal Bioactivity of Fungisterol

A 2024 study isolated fungisterol from the resin of Commiphora africana and evaluated its efficacy against

bed bugs (Cimex lectularius L.) [4]. The experimental workflow and key findings are summarized below.

Collection of
C. africana resin

Click to download full resolution via product page
Experimental workflow for isolation and bioactivity testing of fungisterol [4].

2.1.1 Key Quantitative Bioassay Results
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The following table presents the core quantitative findings from the bed bug bioassays, demonstrating

fungisterol's potent repellent and toxic effects.

Bioassay Key Result for Positive Control Experimental
Type Metric Fungisterol (Neocidol) Details

| Repellency [4] | Percentage Repellency | 75% | 74% | - Method: Filter paper bioassay.

e Observation Time: >1 hour post-exposure.

¢ Result Note: No significant difference (p > 0.05) from the positive control. | | Toxicity (Mortality) [4] |
LCso (Lethal Concentration) | 25.73 mgl/L | Not specified in excerpts | - Method: Filter papers treated
with compound at varying concentrations.

e Observation Time: 24 hours post-exposure. |

Detailed Experimental Protocols

For researchers seeking to replicate or build upon these findings, the detailed methodologies are outlined

below.

2.2.1 Protocol 1: Compound Isolation from Commiphora africana [4]

e Extraction: Extract 1 kg of dried C. africana resin with 4 liters of dichloromethane (DCM) for 72
hours. Filter the mixture sequentially through muslin cloth (pore size 0.7 mm) and Whatman No. 1
filter paper.

e Concentration: Remove the solvent from the filtrate in vacuo using a rotary evaporator to obtain the
crude DCM extract.

e Column Chromatography:

o Pack a chromatography column (100 cm x 6 cm ID) with Kieselgel silica gel 60G (70-230
mesh).

o Load 100 g of the crude extract onto the column.

o Elute the compounds using a hexane and ethyl acetate gradient system (0% to 100% ethyl
acetate in hexane).

¢ Fraction Pooling & Purification: Analyze collected fractions by Thin Layer Chromatography (TLC).
Pool fractions with similar TLC profiles. Further purify the pooled fractions using a smaller Sephadex
LH-20 column to obtain pure compounds.

2.2.2 Protocol 2: Identification and Characterization of Fungisterol [4]
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e Purity Check: Confirm the purity of isolated compounds using TLC and Gas Chromatography (GC).
A single sharp peak in GC indicates a pure compound.
e Structural Elucidation:

o Fourier Transform Infra-red (FTIR): Prepare a pellet from a mixture of the sample and KBr
(1:100). Analyze the pellet and record the absorbance spectrum.

o Gas Chromatography-Mass Spectrometry (GC-MS): Use an ultra-pure helium carrier gas
and a BPX5 column (30 m x 0.25 mm ID x 0.25 pum film thickness). Employ a temperature
program: 50°C (1 min), then ramp at 5°C/min to 250°C (hold for 9 min).

o Nuclear Magnetic Resonance (NMR): Dissolve the sample in deuterated chloroform (CDCIs)
using Trimethylsilane (TMS) as an internal standard. Acquire both *H-NMR and 13C-NMR
spectra on a high-frequency NMR spectrometer (e.g., 600 MHz).

2.2.3 Protocol 3: Repellency Bioassay Against Bed Bugs [4]

e Treatment: Treat one half of a Whatman filter paper with 2 mL of the test compound (e.g.,
fungisterol) dissolved in acetone. Treat the other half with 2 mL of acetone alone as a control.

¢ Insect Introduction: Place ten bed bugs in a line along the middle of the filter paper, separating the
treated and untreated halves.

o Data Collection & Analysis: Record the number of bed bugs on the treated (T) and untreated (C)
halves after five minutes. Calculate the percentage repellency (PR) using the formula: PR=[(C - T) /
(C +T)] * 100.

e Controls & Replication: Include a positive control (e.g., Neocidol) and a solvent control. Perform all
assays in triplicate.

2.2.4 Protocol 4: Toxicity (Mortality) Bioassay Against Bed Bugs [4]

e Treatment Preparation: Prepare a range of concentrations (e.g., 0.25% to 1.4% v/v) of the pure
compound in an acetone solvent.

e Exposure: Spray 2 mL of each concentration onto circular filter papers (Whatman No. 2, 90 mm
diameter). Introduce bed bugs to the treated surfaces.

o Data Collection: Record bed bug mortality after a 24-hour exposure period.

o Data Analysis: Calculate lethal concentrations (e.g., LCso) using appropriate statistical models (e.g.,
probit analysis) to determine the potency of the compound.

Research Gaps and Future Directions

While the foundational science of fungisterol is established, several research gaps present opportunities for

further investigation:
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¢ Mechanism of Action: The precise molecular target and mechanism behind fungisterol's
insecticidal activity remain unknown and warrant further study [4].

e Spectrum of Activity: Research is needed to determine its efficacy against other economically
important insect pests and its potential safety for non-target organisms.

¢ Structure-Activity Relationship (SAR): Systematic modification of the fungisterol structure could
reveal more potent analogs and identify key functional groups responsible for its bioactivity.

e Biosynthetic Pathway: A deeper understanding of its biosynthetic pathway in fungi could enable
metabolic engineering for higher yields.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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